3-Methoxy4-hydroxychalkon

• Molecular Formula: C16H14O3
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 3-(4-hydroxy-3-methoxyphenyl)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C16H14O3/c1-19-16-11-12(8-10-15(16)18)7-9-14(17)13-5-3-2-4-6-13/h2-11,18H,1H3
• InChI Key: SFDANOZEVFTUOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC(=O)C2=CC=CC=C2)O
• synonyms: phenyl-3-methoxy-4-hydroxystyryl ketone; PMHSK

Description

3-Methoxy4-hydroxychalkon, also known as 3-Methoxy4-hydroxychalkon, is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-methoxy-4-hydroxybenzaldehyde (20 gm, 0.132 mol) was added to the solution of acetophenone (20 gm, 0.125 mol) dissolved in acetic acid (20 mL) in a round bottom flask with constant stirring. Temperature of reaction was maintained below 15° C. with Occasional shaking for 200 hrs. Reaction mixture was poured in ice cold water and the product was extracted with chloroform. Chloroform extract was distilled under reduced pressure and the residue was chromatographed on SiO2 gel to obtain 1. m.p. 91° C.